Cas no 1807204-38-1 (3-Bromo-5-methyl-4-nitrobenzamide)

• Product Name: 3-Bromo-5-methyl-4-nitrobenzamide
• CAS No: 1807204-38-1
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 4789424
• Update Time: 2023-08-17

3-Bromo-5-methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-4-nitrobenzamide

• Inchi： 1S/C8H7BrN2O3/c1-4-2-5(8(10)12)3-6(9)7(4)11(13)14/h2-3H,1H3,(H2,10,12)
• InChI Key： DRPJTTHYGLPTAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9